Cas no 2413900-65-7 (tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate)
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2413900-65-7
- tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate
- EN300-26666150
- tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate
-
- Inchi: 1S/C18H21NO3/c1-18(2,3)22-17(21)19-11-14(20)10-13-9-8-12-6-4-5-7-15(12)16(13)19/h4-9,14,20H,10-11H2,1-3H3
- InChI Key: BMFFJDVSXXXTPA-UHFFFAOYSA-N
- SMILES: OC1CN(C(=O)OC(C)(C)C)C2C3C=CC=CC=3C=CC=2C1
Computed Properties
- Exact Mass: 299.15214353g/mol
- Monoisotopic Mass: 299.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49.8Ų
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26666150-0.1g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 0.1g |
$187.0 | 2025-03-20 | |
| Enamine | EN300-26666150-0.25g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 0.25g |
$196.0 | 2025-03-20 | |
| Enamine | EN300-26666150-0.5g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 0.5g |
$204.0 | 2025-03-20 | |
| Enamine | EN300-26666150-1.0g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 1.0g |
$212.0 | 2025-03-20 | |
| Enamine | EN300-26666150-2.5g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 2.5g |
$418.0 | 2025-03-20 | |
| Enamine | EN300-26666150-5.0g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 5.0g |
$618.0 | 2025-03-20 | |
| Enamine | EN300-26666150-10.0g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 10.0g |
$917.0 | 2025-03-20 | |
| Enamine | EN300-26666150-0.05g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 95.0% | 0.05g |
$178.0 | 2025-03-20 | |
| Enamine | EN300-26666150-1g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 1g |
$212.0 | 2023-09-12 | ||
| Enamine | EN300-26666150-5g |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzo[h]quinoline-1-carboxylate |
2413900-65-7 | 5g |
$618.0 | 2023-09-12 |
tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate
Introduction to Tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate (CAS No. 2413900-65-7)
Tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate (CAS No. 2413900-65-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug discovery. Its unique chemical properties make it a valuable candidate for further exploration in the development of novel therapeutic agents.
The molecular structure of tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate incorporates a benzohquinoline core, which is a well-known scaffold in medicinal chemistry due to its biological activity and versatility. The presence of a hydroxyl group and a tert-butyl ester moiety further enhances its potential as a pharmacophore. This combination of functional groups not only contributes to its stability but also facilitates its interaction with biological targets.
In recent years, there has been a growing interest in benzohquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The hydroxyl group in tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate plays a crucial role in modulating these activities by participating in hydrogen bonding interactions with biological targets.
The tert-butyl ester group is another significant feature of this compound. Ester functionalities are frequently employed in drug design due to their ability to enhance solubility and bioavailability. Additionally, the tert-butyl group provides steric hindrance, which can be beneficial in optimizing binding affinity and selectivity. These structural attributes make tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate an attractive candidate for further investigation.
Recent research has highlighted the potential of benzohquinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The benzohquinoline scaffold is known to interact with the active sites of these enzymes, thereby disrupting their function. The hydroxyl and ester groups in tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate are particularly important for this interaction, as they can form hydrogen bonds and other favorable interactions with the enzyme's residues.
Moreover, the synthesis of tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the benzohquinoline core efficiently. These methods include multi-step organic transformations that involve cyclization reactions and functional group interconversions. The optimization of these synthetic routes has enabled the production of sufficient quantities of the compound for preclinical studies.
The pharmacological profile of tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate has been extensively evaluated using both in vitro and in vivo models. Preliminary studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, the compound has shown promising effects in reducing inflammation and oxidative stress in animal models.
The potential therapeutic applications of tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate extend beyond oncology. Research is ongoing to explore its efficacy in treating neurodegenerative diseases and infectious disorders. The benzohquinoline scaffold is known to cross the blood-brain barrier efficiently due to its lipophilic nature. This property makes it an ideal candidate for developing treatments for central nervous system disorders.
In conclusion,tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate (CAS No. 2413900-65-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an excellent candidate for further research into novel therapeutic agents. As our understanding of its pharmacological properties continues to grow,tert-butyl 3-hydroxy-1H,2H,3 H ,4 H -benz oh quin oline -1 -car box yl ate holds promise for addressing various diseases and improving patient outcomes.
2413900-65-7 (tert-butyl 3-hydroxy-1H,2H,3H,4H-benzohquinoline-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)